![molecular formula C28H18N2S B5292758 2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(1-naphthyl)acrylonitrile](/img/structure/B5292758.png)
2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(1-naphthyl)acrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(4-biphenylyl)-1,3-thiazol-2-yl]-3-(1-naphthyl)acrylonitrile, commonly known as BPTAA, is a novel fluorescent probe that has been widely used in scientific research for its unique properties. BPTAA is a small molecule that can be easily synthesized using various methods.
Mechanism of Action
BPTAA binds to amyloid fibrils and other protein aggregates through hydrophobic interactions and pi-pi stacking interactions. BPTAA has a high binding affinity for amyloid fibrils, making it a valuable tool for studying protein aggregation. BPTAA can also be used to monitor the formation and growth of amyloid fibrils in real-time.
Biochemical and Physiological Effects:
BPTAA has no known biochemical or physiological effects. BPTAA is a small molecule that does not interact with cellular components, making it a valuable tool for studying protein aggregation and other cellular processes without interfering with normal cellular functions.
Advantages and Limitations for Lab Experiments
BPTAA has several advantages for lab experiments, including its high binding affinity for amyloid fibrils, its ability to selectively bind to protein aggregates, and its fluorescent properties, which allow for real-time monitoring of protein aggregation. However, BPTAA has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for BPTAA research, including the development of new synthesis methods to improve yield and purity, the modification of BPTAA to improve solubility and reduce toxicity, and the application of BPTAA in new areas of research, including drug discovery and diagnostics. Additionally, BPTAA can be used in combination with other probes and imaging techniques to provide a more comprehensive understanding of protein aggregation and its role in disease.
Synthesis Methods
BPTAA can be synthesized using various methods, including the Knoevenagel condensation reaction and the Suzuki-Miyaura coupling reaction. The Knoevenagel condensation reaction involves the reaction between 2-thiazolyl aldehyde and 1-naphthyl acetonitrile in the presence of a base and a catalyst. The Suzuki-Miyaura coupling reaction involves the reaction between 4-biphenylylboronic acid and 3-(1-naphthyl)acrylonitrile in the presence of a palladium catalyst.
Scientific Research Applications
BPTAA has been widely used in scientific research for its unique fluorescent properties. BPTAA can selectively bind to amyloid fibrils and other protein aggregates, making it a valuable tool for studying protein aggregation and its role in various diseases, including Alzheimer's disease, Parkinson's disease, and Huntington's disease. BPTAA has also been used to study the structure and function of various proteins, including enzymes and receptors.
Properties
IUPAC Name |
(E)-3-naphthalen-1-yl-2-[4-(4-phenylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H18N2S/c29-18-25(17-24-11-6-10-22-9-4-5-12-26(22)24)28-30-27(19-31-28)23-15-13-21(14-16-23)20-7-2-1-3-8-20/h1-17,19H/b25-17+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COBWHQCRLCSRKO-KOEQRZSOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CC4=CC=CC5=CC=CC=C54)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C/C4=CC=CC5=CC=CC=C54)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H18N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.